Cas no 2228727-08-8 (1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol
• CAS No: 2228727-08-8
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 6423299
• PubChem ID: 165668356
• Update Time: 2025-06-26

1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol
• 2228727-08-8
• EN300-1794691

• Inchi： 1S/C9H10F2N2O3/c1-9(14,4-12)7-5(10)2-3-6(8(7)11)13(15)16/h2-3,14H,4,12H2,1H3
• InChI Key： IAWGAIROTLPPLZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C)(CN)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol

1-Amino-2-(2,6-Difluoro-3-Nitrophenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol, also known by its CAS number 2228727-08-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring with fluoro and nitro substituents. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The molecular structure of 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol is particularly intriguing due to the presence of the nitro group (-NO₂) on the phenyl ring. Nitro groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic environment of the molecule. This, in turn, affects the compound's reactivity and stability. Recent studies have shown that such nitro-substituted aromatic compounds can exhibit interesting pharmacological properties, making them valuable candidates for drug discovery.

The synthesis of this compound involves a series of carefully planned reactions, including nucleophilic substitutions, reductions, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol. For instance, one approach involves the reaction of 1-fluoro-3-nitrobenzene with an appropriate amino alcohol derivative under specific conditions. The use of transition metal catalysts has also been reported to enhance the efficiency of these reactions.

In terms of applications, 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol has shown promise in the development of novel pharmaceutical agents. Its amino group allows for potential interactions with biological targets, such as enzymes or receptors, while the hydroxyl group provides additional sites for functionalization. Recent research has focused on its role as a precursor in the synthesis of bioactive molecules, including anti-inflammatory and antiviral agents.

The fluorine atoms on the phenyl ring further enhance the compound's chemical diversity. Fluorine substitution is known to improve drug-like properties such as lipophilicity and metabolic stability. This makes 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol an attractive candidate for medicinal chemistry programs aimed at developing small-molecule drugs.

From a structural perspective, the molecule's propanol backbone provides flexibility in its conformational geometry. This flexibility can be advantageous in designing molecules that can adopt specific bioactive conformations. Computational studies have been conducted to analyze the conformational preferences of this compound under different conditions, providing insights into its potential interactions with biological systems.

In conclusion, 1-amino-2-(2,6-difluoro-3-nitrophenyl)propan-2-ol (CAS No: 2228727-08-) is a multifaceted compound with significant potential in various areas of chemical research and drug development. Its unique combination of functional groups and substituents makes it a valuable tool for scientists exploring new therapeutic agents and advanced chemical synthesis techniques.